molecular formula C14H16O4 B1399523 2-(1-Methoxy-1-methylethyl)-benzofuran-5-carboxylic acid methyl ester CAS No. 1154060-94-2

2-(1-Methoxy-1-methylethyl)-benzofuran-5-carboxylic acid methyl ester

Cat. No. B1399523
CAS RN: 1154060-94-2
M. Wt: 248.27 g/mol
InChI Key: XOZPJEIBQOJDSQ-UHFFFAOYSA-N
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Description

2-(1-Methoxy-1-methylethyl)-benzofuran-5-carboxylic acid methyl ester (2-MMBF-5-COOCH3) is a compound that has been studied for its potential use in a variety of scientific research applications. It has been found to have a variety of biochemical and physiological effects, and has been used in lab experiments to study a variety of topics.

Scientific Research Applications

  • Synthesis and Structural Characterization :

    • Molchanov et al. (2013) discussed the synthesis of a related compound, methyl (E)-2-(2-phenylcyclopropylidene)acetate, which involves the transformation of 3-methyl-2-phenylcycloprop-2-ene-1-carboxylic acid. This research provides insights into the synthetic pathways that can be relevant to the compound Molchanov, Tran, Stepakov, Gurzhii, & Kostikov, 2013.
    • Krawiecka et al. (2012) synthesized and characterized derivatives of a similar compound, highlighting the methods used for structural analysis, such as NMR spectroscopy and X-ray crystallography Krawiecka, Kuran, Kossakowski, Wolska, Kierzkowska, & Młynarczyk, 2012.
  • Potential Therapeutic Applications :

  • Other Research Applications :

    • Shigeno et al. (2019) explored the double-carboxylation of C-H bonds in various 2-alkylheteroarenes, including benzofuran derivatives. This research demonstrates the chemical versatility of benzofuran compounds and their derivatives in synthetic organic chemistry Shigeno, Sasaki, Nozawa‐Kumada, & Kondo, 2019.
  • Chemical Properties and Reactions :

    • Koshino, Masaoka, and Ichihara (1993) isolated a novel benzofuran derivative from Medicago sativa, illustrating the presence and potential applications of such compounds in natural sources Koshino, Masaoka, & Ichihara, 1993.

properties

IUPAC Name

methyl 2-(2-methoxypropan-2-yl)-1-benzofuran-5-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H16O4/c1-14(2,17-4)12-8-10-7-9(13(15)16-3)5-6-11(10)18-12/h5-8H,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XOZPJEIBQOJDSQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C1=CC2=C(O1)C=CC(=C2)C(=O)OC)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H16O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

248.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1-Methoxy-1-methylethyl)-benzofuran-5-carboxylic acid methyl ester

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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